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Compound of Interest

Compound Name: 4-Amino Propofol Hydrochloride
CAS No.: 100251-91-0
Cat. No.: B134875
Get Quote
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Executive Summary: The Solubility vs. Potency
Trade-off

The clinical limitations of Propofol (2,6-diisopropylphenol) are well-documented: its lipophilicity
necessitates a lipid emulsion formulation, leading to pain on injection, risk of hyperlipidemia,
and bacterial growth potential.[1] 4-Amino Propofol Hydrochloride (4-NH2-Propofol HCI)
represents a distinct structural modification—replacing the phenolic hydroxyl group with an
amine (converted to a hydrochloride salt)—to achieve water solubility.

This guide provides a rigorous framework for cross-validating the anesthetic effects of 4-Amino
Propofol HCI against the gold standard, Propofol. It addresses the critical structure-activity
relationship (SAR) shift: converting the phenol (weak acid, pKa ~11) to an aniline (weak base,
pKa ~4-5). While solubility is resolved, this modification fundamentally alters the hydrogen
bonding capacity required for the

-subunit interaction on the GABA
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receptor, necessitating a robust validation protocol to determine if anesthetic potency is
preserved or shifted toward non-sedative modulation (e.g., HCN1 channel inhibition).

Chemical & Physiochemical Comparison

The primary driver for investigating 4-Amino Propofol HCI is the elimination of the lipid vehicle.

The following table contrasts the physiochemical profiles critical for formulation and delivery.

Table 1: Phvsiochemical & F lation Profil

Propofol (Gold

4-Amino Propofol

Implication for

Feature HCI (Target
Standard) _ Development
Candidate)
) - Fundamental shift in
Chemical Class Alkylphenol Alkylaniline Salt ) )
electronic properties.
Distinct chemical
CAS Number 2078-54-8 100251-91-0 _
entity.
- 4-Amino Propofol
N ] N Hydrophilic (Water o o
Solubility Lipophilic (LogP ~3.8) eliminates lipid
Soluble) ] ]
emulsion requirement.
o ) ) 4-Amino Propofol
_ 1% Lipid Emulsion Aqueous Solution )
Formulation ] ] reduces pain on
(Soybean oil) (Saline/Buffer) S o
injection & lipid load.
Affects membrane
] ~4.5 (Weak Base, permeability and
pKa ~11 (Weak Acid) ) ) S
conjugate acid) ionization at
physiological pH.
Oxidation prone ) )
. ) Salt form generally Potential for improved
Stability (requires )
o stable shelf-life.
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Pharmacodynamic Cross-Validation Framework

To objectively validate the anesthetic effects, researchers must move beyond simple solubility

and prove efficacy at the molecular and systemic levels. The substitution of the hydroxyl group
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often results in a loss of GABAergic potency, shifting activity toward anticonvulsant or muscle-
relaxant profiles (similar to 4-iodo-propofol).

Mechanism of Action Hypothesis

o Propofol: Potentiates GABA
receptor chloride currents (
subunits) and inhibits NMDA/HCN1 channels.

e 4-Amino Propofol HCI: The amino group acts as a hydrogen bond donor/acceptor differently
than the hydroxyl. Validation must determine if it acts as a GABA agonist, antagonist, or
silent modulator.

Diagram 1: Structural & Functional Validation Logic
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Caption: Workflow for distinguishing true anesthetic activity from non-sedative modulation in
propofol analogs.

Experimental Protocols for Cross-Validation

To generate publishable comparison data, the following protocols must be executed. These
protocols ensure the observed effects are due to the drug and not the delivery vehicle.

Protocol A: Whole-Cell Patch Clamp (In Vitro Potency)

Objective: Quantify the EC50 for GABA

receptor current potentiation. Rationale: The hydroxyl group of propofol is critical for binding.
This assay determines if the 4-Amino substitution preserves this interaction.

e Cell Line: HEK293 cells stably expressing human

GABA
receptors.

e Preparation:
o Control: Propofol dissolved in DMSO (final concentration <0.1%).

o Test: 4-Amino Propofol HCI dissolved directly in intracellular pipette solution (water
soluble).

e Procedure:
o Clamp cells at -60 mV.
o Apply GABA (EC10 concentration, typically 1-3

M) to establish baseline current (

)

o Co-apply GABA + Test Compound (0.1 to 100
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M).
o Measure Peak Current (
).
e Data Analysis:

o Calculate Potentiation % =

o Success Criteria: Propofol typically yields >300% potentiation at 10

M. If 4-Amino Propofol yields <50%, it is not a viable general anesthetic candidate.

Protocol B: Loss of Righting Reflex (In Vivo LORR)

Objective: Determine the ED50 for induction of anesthesia. Rationale: Systemic efficacy
accounts for blood-brain barrier (BBB) penetration, which may be hindered by the ionization of
the hydrochloride salt.

e Subjects: Male Sprague-Dawley rats (250-300g), n=8 per group.
e Dosing:
o Group A (Control): Propofol (Lipid Emulsion) - 5, 10, 15 mg/kg IV tail vein.

o Group B (Test): 4-Amino Propofol HCI (Saline) - 10, 20, 40 mg/kg IV. (Note: Higher starting
doses are required for salts due to potential BBB impermeability).

o Workflow:
o Restrain animal and administer bolus injection over 10 seconds.
o Place animal in supine position.

o Start Timer: Measure Time to LORR (onset) and Duration of LORR (time until animal

rights itself 3 times consecutively).
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» Safety Monitoring:

o Continuously monitor respiratory rate. Aniline derivatives can cause methemoglobinemia;
observe for cyanosis (blue extremities).

Table 2: Expected Validation Metrics

. Propofol 4-Amino Propofol .
Metric Interpretation
(Reference) HCI (Thresholds)
> 50
~2-5 Target: < 20
GABAECS0 M indicates weak
M M o
binding.
Delayed onset
Onset (1V) < 30 seconds Target: < 60 seconds suggests slow BBB
penetration.
Prolonged duration
) ) ) may indicate
Duration 5 - 10 minutes Target: 5 - 15 minutes ) N
metabolic stability
issues.
_ Narrow Tl indicates
Therapeutic Index ~3-4 Target: > 3

high toxicity risk.

Safety & Toxicity Considerations

When validating 4-Amino Propofol HCI, specific toxicity markers distinct from Propofol must be
monitored.

o Methemoglobinemia: Aniline derivatives are known to oxidize hemoglobin to methemoglobin.
o Test: Co-oximetry analysis of arterial blood samples 30 mins post-infusion.
» Hemodynamic Stability: Propofol causes dose-dependent hypotension.

o Comparison: Measure Mean Arterial Pressure (MAP) via femoral artery cannulation.
Water-soluble prodrugs (e.g., Fospropofol) often show delayed hypotension; 4-Amino
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Propofol HCI might exhibit a different profile due to its cationic nature.

Diagram 2: Comparative Safety Pathways

No Injection Pain

4-Amino Propofol HCI Methemoglobinemia
(Aqueous) (Aniline Oxidation)

BBB Penetration
(lonization Limited)

Lipid Load
(Hypertriglyceridemia)
Propofol Injection Pain
(Lipid Emulsion) (Free Propofol)

Vasodilation

(Hypotension)

Click to download full resolution via product page

Caption: Divergent safety profiles: Propofol struggles with formulation issues, while 4-Amino
Propofol faces metabolic toxicity risks.

Conclusion & Recommendation

4-Amino Propofol Hydrochloride offers a compelling formulation advantage over Propofol by
solving the water-solubility challenge. However, the chemical modification from a phenol to an
aniline creates a high risk of loss of anesthetic potency and novel toxicity (MetHb).

Recommendation for Researchers: Do not assume anesthetic equivalence. Proceed with
Protocol A (Patch Clamp) first. If GABA potentiation is weak (<50% of Propofol), the compound
should be repositioned as a potential anticonvulsant or HCN1 inhibitor rather than a general
anesthetic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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